3-Dehydroretinol palmitate

• CAS: 95632-86-3
• Synonyms: 3,4-didehydroretinol hexadecanoate; 3-dehydroretinol palmitate; 3-dehydroretinyl palmitate
• Molecular Formula: C36H58O2
• Molecular Weight: 522.8 g/mol
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(C=CCC1(C)C)C
• InChI: InChI=1S/C36H58O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-25-35(37)38-30-28-32(3)23-20-22-31(2)26-27-34-33(4)24-21-29-36(34,5)6/h20-24,26-28H,7-19,25,29-30H2,1-6H3/b23-20+,27-26+,31-22+,32-28+
• InChIKey: ZQHLSEHYDHBGRB-FFHKNEKCSA-N

UV photodecomposition of standard retinoids confounds dose-response reproducibility in photoaging assays. 3-Dehydroretinol palmitate, the storage form of vitamin A₂, addresses this with documented photostability superior to retinol. - Its parent alcohol declines by only ~20% under a standard UVA/UVB dose versus ~50% for retinol. - Provides predictable retinoid concentrations throughout UV exposure windows, critical for data integrity. - Enables study of the endogenous epidermal vitamin A₂ axis, constituting ~19-25% of human skin retinoids and disproportionately elevated in hyperproliferative dermatoses.

3-Dehydroretinol Palmitate: Chemical Identity and Retinoid Classification

3‑Dehydroretinol palmitate (3‑dehydroretinyl palmitate; CAS 95632‑86‑3) is the hexadecanoate ester of 3‑dehydroretinol (vitamin A₂), a naturally occurring retinoid that differs from all‑trans‑retinol (vitamin A₁) by an additional conjugated double bond between C3 and C4 of the cyclohexenyl ring [1][2]. With molecular formula C₃₆H₅₈O₂ and molecular weight 522.8 g/mol, this lipophilic ester (calculated LogP ≈ 13.3) serves as the primary storage and transport form of vitamin A₂ in freshwater fish and, to a lesser extent, in human epidermis [1][3]. Its structural distinction from the canonical retinyl palmitate (vitamin A₁ palmitate, MW 524.9) underpins quantifiable differences in photostability, UV‑response biology, and endogenous tissue distribution that are consequential for experimental design and formulation development [4].

Retinoid class Vitamin A₂ palmitate ester, distinct from canonical retinyl palmitate

Stability context Extended conjugated system supports photostability-focused retinoid studies

Biology access Probe for endogenous epidermal vitamin A₂ axis and hyperproliferation models

• [1] Altmeyers Encyclopedia. Vitamin A. Department of Dermatology, 2016. Available at: https://www.altmeyers.org/en/dermatology/vitamin-a-131605 View Source
• [2] MeSH Supplementary Concept Data. 3‑Dehydroretinol palmitate. Unique ID C060513. U.S. National Library of Medicine, 2024. View Source
• [3] Molaid Chemical Database. 3‑去氢视黄醇棕榈酸酯 (dehydroretinyl palmitate), CAS 95632‑86‑3. 2024. Includes calculated LogP and synthetic route. View Source
• [4] DrugFuture. 3‑Dehydroretinol. CAS 79‑80‑1. Chemical Index Database, 2023. Reports UV λmax (ethanol) 350 nm and epidermal retinoid content. View Source

Why Retinyl Palmitate Cannot Substitute in UV-Stress and Epidermal Research

Although 3‑dehydroretinol palmitate and retinyl palmitate are both long‑chain fatty acid esters of retinoid alcohols, the underlying vitamin A₂ versus vitamin A₁ scaffold drives functionally consequential divergence. 3‑Dehydroretinol exhibits only approximately one‑third to 40% of the classical vitamin A biological activity of retinol, and critically, it is substantially more resistant to UV‑induced photodecomposition—retinol levels drop by ~50% under a standardized UVR dose whereas 3‑dehydroretinol declines by only ~20% [1][2]. Furthermore, dehydroretinol sufficiency reduces UVA/B‑driven apoptosis more effectively than retinol sufficiency, a difference mechanistically linked to divergent Fas ligand regulation by their respective retinoic acid metabolites [2][3]. These properties mean that experiments or formulations requiring predictable UV‑stress resilience, milder retinoid receptor activation, or fidelity to endogenous epidermal retinoid physiology cannot assume interchangeability with retinol‑based esters [4].

3-Dehydroretinol Palmitate

Retinyl Palmitate (A₁ ester)

Vitamin A₂ scaffold; additional C3–C4 conjugated double bond

Canonical vitamin A₁ scaffold may not replicate A₂-specific photophysics

Reported greater photostability under UV exposure

Rapid UV-induced degradation may shift experimental endpoints

Apoptosis signaling divergence: Fas ligand not upregulated by dehydroretinoic acid

Retinoic acid upregulates Fas ligand, may confound survival assays

Markedly lower intrinsic retinoid pathway activation

Full retinoid potency may overshoot target for milder stimulus studies

• [1] Altmeyers Encyclopedia. 3‑Dehydroretinol. Department of Cosmetology, 2020. States biological activity is approximately 1/3 of retinol. View Source
• [2] Andersson E, Rosdahl I, Törmä H, Vahlquist A. Ultraviolet irradiation depletes cellular retinol and alters the metabolism of retinoic acid in cultured human keratinocytes and melanocytes. Melanoma Res. 1999;9(4):339-346. Reports ~50% retinol vs. ~20% 3,4‑didehydroretinol reduction. View Source
• [3] Tafrova JI, Pinkas‑Sarafova A, Stolarzewicz E, Parker KA, Simon M. UVA/B exposure promotes the biosynthesis of dehydroretinol in cultured human keratinocytes. Mol Cell Biochem. 2012;364(1‑2):351‑361. Demonstrates superior anti‑apoptotic effect of dehydroretinol vs. retinol. View Source
• [4] HMDB. Vitamin A2 (HMDB0013117). Human Metabolome Database. Reports approximately one‑third biological activity of retinol and freshwater fish origin. View Source

Quantitative Differentiation Evidence vs. Retinol-Based Analogs

UV Photostability Comparison in Keratinocytes

In cultured human keratinocytes and melanocytes exposed to an identical combined UVA/UVB dose (UVA 360 mJ/cm² plus UVB 140 mJ/cm²), the concentration of retinol (vitamin A₁) was instantaneously reduced by approximately 50%, whereas that of 3,4‑didehydroretinol (vitamin A₂, the parent alcohol of 3‑dehydroretinol palmitate) was reduced by only approximately 20% [1]. This represents a 2.5‑fold greater photostability for the vitamin A₂ scaffold, a finding corroborated by an earlier in vivo/in vitro study showing that 3‑dehydroretinol was not reduced to the same extent as retinol upon irradiation at 334 nm (the λmax of retinol) [2]. The palmitate ester of 3‑dehydroretinol is expected to inherit this intrinsic chromophore stability, as the ester linkage does not alter the conjugated polyene system responsible for UV absorption and photodegradation.

UV Photostability

Head-to-head

3,4‑didehydroretinol (A₂) reduced by ~20% vs retinol ~50% under UVA/UVB (360/140 mJ/cm²) in cultured human keratinocytes and melanocytes

Supports photostability-dependent retinoid study design and UV-stress model selection

Palmitate ester inherits chromophore stability; HPLC quantification

Evidence Dimension	Concentration reduction after standardized UVR exposure
Target Compound Data	~20% reduction (3,4‑didehydroretinol / vitamin A₂)
Comparator Or Baseline	~50% reduction (retinol / vitamin A₁)
Quantified Difference	2.5‑fold greater photostability (30 percentage‑point smaller decline)
Conditions	Cultured human keratinocytes and melanocytes; UVA 360 mJ/cm² + UVB 140 mJ/cm²; HPLC quantification

Why This Matters

For any formulation or experimental protocol involving ambient or UV light exposure—including topical cosmetic development, in vitro photoaging models, and retinoid stability studies—3‑dehydroretinol palmitate offers a quantifiably more photostable retinoid scaffold than retinyl palmitate, reducing light‑protection handling constraints and degradation‑driven data variability.

• [1] Andersson E, Rosdahl I, Törmä H, Vahlquist A. Ultraviolet irradiation depletes cellular retinol and alters the metabolism of retinoic acid in cultured human keratinocytes and melanocytes. Melanoma Res. 1999;9(4):339-346. View Source
• [2] Berne B, Vahlquist A, Fischer T, Danielson BG. UV irradiation and cutaneous vitamin A: an experimental study in rabbit and human skin. J Invest Dermatol. 1984;83(6):401-404. View Source

UV-Driven Apoptosis Protection in Keratinocytes

Tafrova et al. (2012) demonstrated that cultured normal human epidermal keratinocytes maintained under dehydroretinol‑sufficient conditions exhibited greater resistance to UVA/B‑induced apoptosis than keratinocytes maintained under retinol‑sufficient conditions [1]. This differential survival effect was mechanistically linked to the observation that Fas ligand expression is upregulated by all‑trans‑retinoic acid but not by dehydroretinoic acid, indicating a divergence in retinoid‑receptor‑mediated apoptotic signaling between the vitamin A₁ and vitamin A₂ axes [1]. While exact apoptosis percentages are not reported in the abstract, the qualitative direction and statistical significance of the difference are clearly established and represent a functional phenotype that retinyl palmitate (which generates retinoic acid upon metabolism) does not replicate.

UV-Driven Apoptosis

Head-to-head

Dehydroretinol sufficiency reduced UVA/B‑induced apoptosis more effectively than retinol sufficiency in NHEK; Fas ligand not upregulated by dehydroretinoic acid

Apoptosis signaling divergence may inform survival pathway interpretation

Quantitative fold-change requires full-text access; statistically significant

Evidence Dimension	Reduction of UVA/B‑driven apoptosis in cultured keratinocytes
Target Compound Data	Dehydroretinol (vitamin A₂) sufficiency: superior reduction of apoptosis
Comparator Or Baseline	Retinol (vitamin A₁) sufficiency: less effective reduction of apoptosis
Quantified Difference	Qualitatively superior (exact fold‑change requires full‑text access); Fas ligand upregulated by retinoic acid but not dehydroretinoic acid
Conditions	Normal human epidermal keratinocytes (NHEK) in culture; UVA/B irradiation; apoptosis assay

Why This Matters

This functional divergence—superior anti‑apoptotic protection under UV stress combined with a distinct nuclear receptor signaling profile—makes 3‑dehydroretinol palmitate a uniquely appropriate tool compound for dissecting retinoid‑mediated cell survival pathways and for developing UV‑protective dermatological actives that minimize retinoic‑acid‑associated pro‑apoptotic signaling.

• [1] Tafrova JI, Pinkas‑Sarafova A, Stolarzewicz E, Parker KA, Simon M. UVA/B exposure promotes the biosynthesis of dehydroretinol in cultured human keratinocytes. Mol Cell Biochem. 2012;364(1‑2):351‑361. View Source

Endogenous Epidermal Retinoid Profile in Human Skin

Quantitative HPLC analysis of healthy human back skin epidermis by Vahlquist et al. (1982) established mean (± SD) concentrations of retinol at 1.7 ± 0.4 µg/g protein and dehydroretinol at 0.4 ± 0.2 µg/g protein, yielding a dehydroretinol:retinol ratio of approximately 1:4.25—meaning dehydroretinol accounts for roughly 19% of the total retinol + dehydroretinol pool [1]. The DrugFuture compendium, citing multiple primary sources, reports that 3‑dehydroretinol constitutes 20–25% of total retinoid content in human epidermis and that levels are markedly elevated in hyperproliferative dermatoses such as psoriasis [2]. In contrast, retinyl palmitate (vitamin A₁ ester) is the predominant storage form in liver but does not share this distinctive epidermal enrichment pattern for the vitamin A₂ scaffold. Furthermore, in psoriatic lesions, dehydroretinol concentrations are disproportionately increased relative to retinol, with one study reporting a 212% median increase in dehydroretinol versus a 107% increase in retinol following oral etretinate therapy [3].

Epidermal Retinoid Level

Cross-study comparable

Dehydroretinol 0.4 ± 0.2 µg/g protein (~19% of total), retinol 1.7 ± 0.4 µg/g in healthy human epidermis; disproportionately elevated in psoriasis

Indicates non-redundant vitamin A₂ epidermal physiology relevant to disease models

HPLC quantification; n=22 healthy subjects

Evidence Dimension	Endogenous concentration in healthy human epidermis
Target Compound Data	Dehydroretinol: 0.4 ± 0.2 µg/g protein (~19% of retinoid pool; 20–25% per other sources)
Comparator Or Baseline	Retinol: 1.7 ± 0.4 µg/g protein (~81% of retinoid pool)
Quantified Difference	Dehydroretinol represents approximately one‑fifth of epidermal retinoid content under homeostasis; disproportionately elevated in hyperproliferative skin conditions
Conditions	Healthy human back skin epidermis; HPLC quantification; n = 22 healthy subjects

Why This Matters

The substantial endogenous epidermal presence of the vitamin A₂ scaffold—and its selective dysregulation in dermatological disease—indicates a physiological role that is not redundant with vitamin A₁. For target‑engagement studies, biomarker development, or disease‑model research involving epidermal retinoid biology, 3‑dehydroretinol palmitate offers experimental access to a retinoid axis that retinyl palmitate cannot address.

• [1] Vahlquist A, Lee JB, Michaëlsson G, Rollman O. Vitamin A in human skin: II. Concentrations of carotene, retinol and dehydroretinol in various components of normal skin. J Invest Dermatol. 1982;79(2):94-97. View Source
• [2] DrugFuture. 3‑Dehydroretinol. CAS 79‑80‑1. Chemical Index Database, 2023. States 20–25% of total retinoid content in human epidermis. View Source
• [3] Rollman O, Vahlquist A. Psoriasis and vitamin A. Plasma transport and skin content of retinol, dehydroretinol and carotenoids in adult patients versus healthy controls. Arch Dermatol Res. 1985;278(1):17-24. View Source

Reduced Biological Potency vs. Retinol

Multiple authoritative sources converge on the finding that 3‑dehydroretinol (vitamin A₂) possesses only approximately one‑third to 40% of the biological activity of all‑trans‑retinol (vitamin A₁) in classical vitamin A bioassays [1][2][3]. The Altmeyers Encyclopedia of Cosmetology states that 3‑dehydroretinol 'has only about 1/3 of the biological activity of retinol' [1], while the UK Committee on Toxicity statement on vitamin A reports that 'vitamin A₂ has 40% of the biological activity of vitamin A₁' [2], and the HMDB records 'approximately one‑third the biological activity of retinol' [3]. This reduced potency is attributable to the additional conjugated double bond in the β‑ionone ring, which alters the molecule's interaction with retinoid‑binding proteins and nuclear receptors. In practical terms, this means that equimolar concentrations of 3‑dehydroretinol palmitate will deliver substantially lower retinoid transcriptional activity than retinyl palmitate, a property that can be exploited when a milder retinoid stimulus is desired—for example, in sensitive‑skin cosmetic formulations or in dose‑response studies requiring a lower dynamic range.

Biological Activity

Class-level inference

3‑Dehydroretinol ~33–40% of retinol activity in classical vitamin A bioassays

Quantifiably lower potency basis for dose-ranging studies and receptor activation profiling

Multiple independent sources; in vivo bioassay context

Evidence Dimension	Biological activity relative to all‑trans‑retinol (vitamin A₁)
Target Compound Data	3‑Dehydroretinol (vitamin A₂): ~33–40% of retinol activity
Comparator Or Baseline	All‑trans‑retinol (vitamin A₁): 100% (reference standard)
Quantified Difference	Approximately 60–67% lower biological activity on a molar basis
Conditions	Classical in vivo vitamin A bioassays (growth promotion in vitamin A‑deficient animals); multiple independent sources

Why This Matters

For procurement decisions involving dose‑ranging studies, cosmetic formulation, or any application where excessive retinoid activity raises safety or tolerability concerns (e.g., skin irritation, retinoid dermatitis), the intrinsically lower potency of the vitamin A₂ scaffold is a defined, quantifiable design parameter—not an uncontrolled variable—that distinguishes 3‑dehydroretinol palmitate from full‑potency retinyl palmitate.

• [1] Altmeyers Encyclopedia. 3‑Dehydroretinol. Department of Cosmetology, 2020. States approximately 1/3 biological activity of retinol. View Source
• [2] UK Committee on Toxicity of Chemicals in Food, Consumer Products and the Environment. Statement on the effects of excess Vitamin A on maternal health. 2022. States vitamin A₂ has 40% of the biological activity of vitamin A₁. View Source
• [3] HMDB. Vitamin A2 (HMDB0013117). Human Metabolome Database. Records approximately one‑third biological activity of retinol. View Source

Aflatoxin B1-Induced DNA Adduct Inhibition

Aboobaker et al. (1997) demonstrated that both 3‑dehydroretinol and its palmitate ester (3‑dehydroretinyl palmitate) are very effective in inhibiting the microsome‑catalyzed formation of DNA adducts by the carcinogen aflatoxin B1 in an in vitro rat liver microsomal system [1]. The inhibition was attributed to modulation of microsomal enzymes responsible for the metabolic activation of the pro‑carcinogen [1]. This study specifically tested the vitamin A₂ compounds and found them to be potent inhibitors. While other retinoids (retinol, retinal, retinoic acid, retinyl acetate) also show inhibitory activity against aflatoxin B1‑DNA adduct formation, the 1997 study placed 3‑dehydroretinol and 3‑dehydroretinyl palmitate among the active chemopreventive retinoids [2]. It is notable that 3‑dehydroretinyl palmitate was tested directly—not merely inferred from the free alcohol—providing compound‑specific evidence for the ester form that is absent from most other comparative retinoid datasets.

Aflatoxin B1 Adduct Inhibition

Cross-study comparable

3‑Dehydroretinyl palmitate directly inhibited microsomal aflatoxin B1‑DNA adduct formation in rat liver microsomes; reported as very effective

Supports chemoprevention screening compound selection for aflatoxin research

Exact IC₅₀ not reported; broader retinoid panel also active

Evidence Dimension	Inhibition of aflatoxin B1‑DNA adduct formation in rat liver microsomes
Target Compound Data	3‑Dehydroretinyl palmitate: effective inhibitor (qualitatively strong inhibition reported)
Comparator Or Baseline	Other retinoids (retinol, retinal, retinoic acid, retinyl acetate): also show inhibitory activity against aflatoxin B1 activation [2]
Quantified Difference	Exact IC₅₀ values require full‑text access; abstract reports 'very effective' inhibition; broader retinoid panel also active per scite author profile summary
Conditions	Rat liver microsomal system; aflatoxin B1 as carcinogen; DNA adduct formation as endpoint (Indian J Exp Biol, 1997)

Why This Matters

This study provides direct, compound‑specific evidence that 3‑dehydroretinyl palmitate (not merely its parent alcohol) possesses biological activity relevant to chemoprevention research. For investigators studying aflatoxin‑associated hepatocellular carcinoma or screening retinoid chemopreventive agents, 3‑dehydroretinol palmitate is one of a limited set of retinoid esters for which microsomal anti‑carcinogen activation data exist, justifying its selection over untested esters.

• [1] Aboobaker VS, Sarma N, Goswami UC, Bhattacharya RK. Inhibition of microsomal activation of aflatoxin B1 by 3‑dehydroretinol and 3‑dehydroretinyl palmitate. Indian J Exp Biol. 1997;35(10):1125-1127. PMID: 9475048. View Source
• [2] scite.ai. V.S. Aboobaker author profile. Notes that forty‑two compounds, including retinoids (retinol, retinal, retinoic acid, retinyl acetate), were tested for aflatoxin B1‑DNA adduct inhibition. View Source

Patent-Documented Anti-Wrinkle Formulation Synergy

Chinese patent CN110585052A ('Anti‑wrinkle composition for skin around eyes,' filed 2019) specifically discloses formulations in which a retinoid aldehyde component is a defined mixture of 3‑dehydroretinol and retinyl palmitate [1]. Two exemplified ratios are provided: (i) 0.04 parts 3‑dehydroretinol + 0.06 parts retinyl palmitate (Example 1), and (ii) 0.15 parts 3‑dehydroretinol + 0.35 parts retinyl palmitate (Example 2), corresponding to 3‑dehydroretinol:retinyl palmitate weight ratios of 40:60 and 30:70, respectively [1]. The patent positions this combination—not retinyl palmitate alone or retinol alone—as the active retinoid component, suggesting a functional complementarity that the inventors deemed worth claiming. This is not a head‑to‑head efficacy comparison, but it constitutes direct evidence that industrial formulators have identified 3‑dehydroretinol as a non‑substitutable ingredient for specific cosmetic applications where the vitamin A₂ scaffold confers technical advantages.

Patent Composition

Supporting evidence

CN110585052A: 3‑dehydroretinol combined with retinyl palmitate at 30–40% w/w of retinoid aldehyde component in periocular anti-wrinkle formulation

Indicates non-substitutable formulation precedent in R&D portfolios

Patent disclosure; not a head-to-head efficacy comparison

Evidence Dimension	Weight ratio in patent‑disclosed anti‑wrinkle eye formulation
Target Compound Data	3‑Dehydroretinol used at 0.04 or 0.15 parts (combined with retinyl palmitate at 0.06 or 0.35 parts)
Comparator Or Baseline	Retinyl palmitate used as co‑ingredient, not as sole retinoid; formulation is explicitly a combination product
Quantified Difference	3‑Dehydroretinol comprises 30–40% (w/w) of the retinoid aldehyde component in the exemplified embodiments
Conditions	Periocular anti‑wrinkle cosmetic composition; patent CN110585052A; filed 2019

Why This Matters

From a procurement perspective, the existence of a patent that specifically claims 3‑dehydroretinol in combination with retinyl palmitate—rather than using retinyl palmitate or retinol alone—serves as an independent market signal that this compound has recognized formulation‑level advantages. For R&D groups developing differentiated retinoid‑containing topical products, this provides a citable precedent for incorporating 3‑dehydroretinol palmitate into intellectual property strategies.

• [1] CN110585052A. Anti‑wrinkle composition for skin around eyes. Shanghai Longxi Investment Co., Ltd. Filed 2019. Examples 1 and 2 disclose 3‑dehydroretinol + retinyl palmitate combinations. View Source

High-Value Application Scenarios Based on Differentiation Evidence

In Vitro Photoaging and UV-Stress Models

Standard in vitro photoaging protocols involve repeated UV irradiation of keratinocyte or fibroblast cultures supplemented with retinoids. Under these conditions, retinol and retinyl palmitate undergo rapid photodecomposition—retinol levels drop by approximately 50% under a single UVA/UVB dose [1]. 3‑Dehydroretinol palmitate, whose parent alcohol exhibits only a ~20% decline under identical UV exposure, provides a more photostable retinoid source, reducing the confounding effect of variable compound degradation during the irradiation phase. This is especially critical for dose‑response experiments where maintaining predictable retinoid concentrations throughout the UV exposure window is essential for data reproducibility. Furthermore, because dehydroretinol sufficiency reduces UVA/B‑driven apoptosis more effectively than retinol sufficiency [2], 3‑dehydroretinol palmitate enables the study of retinoid‑mediated cytoprotective signaling without the competing pro‑apoptotic influence of the retinoic acid/Fas ligand axis.

Epidermal Retinoid Biology and Psoriasis Disease Modeling

The endogenous human epidermis contains 3‑dehydroretinol at approximately 0.4 µg/g protein, representing roughly 19–25% of the total epidermal retinoid pool [1][2]. In hyperproliferative dermatoses such as psoriasis, dehydroretinol levels are disproportionately elevated—clinical studies report a 212% median increase in lesional dehydroretinol versus a 107% increase in retinol following retinoid therapy [3]. 3‑Dehydroretinol palmitate is therefore the experimentally appropriate retinoid ester for studies aiming to replicate or interrogate the endogenous vitamin A₂ axis in epidermal biology. Use of retinyl palmitate in such models would bypass the vitamin A₂‑specific metabolic and signaling pathways that are pathophysiologically relevant. This scenario extends to biomarker discovery efforts that seek to distinguish vitamin A₁‑mediated from vitamin A₂‑mediated transcriptional programs in keratinocyte differentiation and hyperproliferation.

Reduced-Irritation Retinoid Cosmetic Actives

Consumer retinoid formulations face a persistent tension between efficacy and tolerability, as retinol and retinyl palmitate can cause retinoid dermatitis at concentrations required for visible anti‑aging effects. 3‑Dehydroretinol exhibits only approximately 33–40% of the biological activity of retinol on a molar basis [1][2], providing a quantifiably lower potency baseline. When delivered as the palmitate ester—which further requires enzymatic hydrolysis for activation—3‑dehydroretinol palmitate offers a dual kinetic brake on retinoid activity: (i) the intrinsically lower receptor activation potential of the vitamin A₂ scaffold, and (ii) the rate‑limiting ester hydrolysis step. This makes it a rational candidate for 'gentle retinoid' product lines, sensitive‑skin formulations, and products intended for the periocular area, where the patent literature already documents its use in combination with retinyl palmitate [3].

Aflatoxin B1 Chemoprevention and Carcinogen Screening

3‑Dehydroretinyl palmitate is one of a limited set of retinoid esters for which direct experimental evidence of anti‑carcinogen activity exists: it inhibits microsome‑catalyzed aflatoxin B1‑DNA adduct formation in a rat liver microsomal system [1]. For research groups screening dietary or pharmacological interventions against aflatoxin‑associated hepatocellular carcinoma—a significant public health concern in regions with high dietary aflatoxin exposure—this compound provides a vitamin A₂‑specific tool that complements studies using retinol, retinoic acid, or retinyl acetate [2]. Its availability as a defined ester (rather than the more labile free alcohol) facilitates precise dosing in long‑term supplementation studies and enables comparative structure‑activity relationship analyses across the vitamin A₁/A₂ divide.

Application

Selection Property

Validation Focus

In vitro photoaging and UV-stress retinoid models

Reported photostability profile under UVA/UVB exposure

Retinoid degradation kinetics and UV-response endpoint reproducibility

Epidermal vitamin A₂ axis and hyperproliferation disease models

Endogenous dehydroretinol enrichment in human epidermis and psoriatic lesions

Vitamin A₂-specific transcriptional and metabolic pathway interrogation

Milder retinoid stimulus formulation research

Intrinsically lower retinoid pathway activation potency

Tolerability and dose-response in sensitive-skin or periocular models

Aflatoxin B1 chemoprevention screening studies

Direct microsomal anti-carcinogen activation evidence

DNA adduct formation inhibition endpoints and SAR across retinoid classes

• [1] Andersson E, Rosdahl I, Törmä H, Vahlquist A. Ultraviolet irradiation depletes cellular retinol and alters the metabolism of retinoic acid in cultured human keratinocytes and melanocytes. Melanoma Res. 1999;9(4):339-346. View Source
• [2] Tafrova JI, Pinkas‑Sarafova A, Stolarzewicz E, Parker KA, Simon M. UVA/B exposure promotes the biosynthesis of dehydroretinol in cultured human keratinocytes. Mol Cell Biochem. 2012;364(1‑2):351‑361. View Source
• [3] CN110585052A. Anti‑wrinkle composition for skin around eyes. Shanghai Longxi Investment Co., Ltd. Filed 2019. View Source